![molecular formula C12H17BrN2O3 B580340 4-Bromo-N-tert-butyl-5-ethoxy-2-nitroaniline CAS No. 1280786-66-4](/img/structure/B580340.png)
4-Bromo-N-tert-butyl-5-ethoxy-2-nitroaniline
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“4-Bromo-N-tert-butyl-5-ethoxy-2-nitroaniline” is a chemical compound with the CAS Number: 1280786-66-4. Its molecular weight is 317.18 . The IUPAC name for this compound is N-(4-bromo-5-ethoxy-2-nitrophenyl)-N-(tert-butyl)amine .
Molecular Structure Analysis
The InChI code for “4-Bromo-N-tert-butyl-5-ethoxy-2-nitroaniline” is 1S/C12H17BrN2O3/c1-5-18-11-7-9(14-12(2,3)4)10(15(16)17)6-8(11)13/h6-7,14H,5H2,1-4H3 . The molecular formula is C12H17BrN2O3 .Physical And Chemical Properties Analysis
The molecular weight of “4-Bromo-N-tert-butyl-5-ethoxy-2-nitroaniline” is 317.18 g/mol . It has a hydrogen bond donor count of 1 and a hydrogen bond acceptor count of 4 . The compound has a rotatable bond count of 6 . The exact mass and the monoisotopic mass of the compound is 316.04225 g/mol . The topological polar surface area is 67.1 Ų .Scientific Research Applications
Hetero-Cope Rearrangement and Nitroxide Synthesis
Research by Marx and Rassat (2002) discusses the hetero-Cope rearrangement of 4-tert-butyl-phenyl-tert-butylhydroxylamine, leading to the synthesis of highly water-soluble nitroxides. This process demonstrates the utility of related compounds in synthesizing stable free radicals, which are important in various scientific applications, including as probes in biophysics and structural biology (Marx & Rassat, 2002).
Nitroxides in Biomedical Research
Zhurko et al. (2020) studied nitroxides, specifically their synthesis, properties, and applications as molecular probes in biomedical research. The resistance of nitroxides to chemical reduction is crucial for their functionality in biological environments. This research highlights the importance of chemical substitutions on the properties and stability of nitroxide compounds, which is relevant to understanding the potential applications of 4-Bromo-N-tert-butyl-5-ethoxy-2-nitroaniline (Zhurko et al., 2020).
Organic Magnetic Materials
Ferrer et al. (2001) synthesized and characterized stable nitroxide radicals used in organic magnetic materials. This study illustrates the role of chemical structure in the magnetic properties of organic compounds, which could be relevant for the development of new materials with specific magnetic characteristics (Ferrer et al., 2001).
Antimicrobial Agents Synthesis
Doraswamy and Ramana (2013) explored the synthesis of substituted phenyl azetidines, including steps involving bromo phenyl compounds similar to 4-Bromo-N-tert-butyl-5-ethoxy-2-nitroaniline. This research demonstrates the potential of such compounds in developing antimicrobial agents (Doraswamy & Ramana, 2013).
properties
IUPAC Name |
4-bromo-N-tert-butyl-5-ethoxy-2-nitroaniline |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17BrN2O3/c1-5-18-11-7-9(14-12(2,3)4)10(15(16)17)6-8(11)13/h6-7,14H,5H2,1-4H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HXTPJLMWDWBTNX-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=C(C(=C1)NC(C)(C)C)[N+](=O)[O-])Br |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H17BrN2O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70681507 |
Source
|
Record name | 4-Bromo-N-tert-butyl-5-ethoxy-2-nitroaniline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70681507 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
317.18 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-Bromo-N-tert-butyl-5-ethoxy-2-nitroaniline | |
CAS RN |
1280786-66-4 |
Source
|
Record name | Benzenamine, 4-bromo-N-(1,1-dimethylethyl)-5-ethoxy-2-nitro- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1280786-66-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-Bromo-N-tert-butyl-5-ethoxy-2-nitroaniline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70681507 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.